Cas no 1261900-52-0 (4-(3-Fluoro-4-methoxycarbonylphenyl)nicotinic acid)

4-(3-Fluoro-4-methoxycarbonylphenyl)nicotinic acid structure
1261900-52-0 structure
Product Name:4-(3-Fluoro-4-methoxycarbonylphenyl)nicotinic acid
CAS No:1261900-52-0
MF:C14H10FNO4
MW:275.231907367706
CID:2762209
PubChem ID:53229569
Update Time:2025-04-21

4-(3-Fluoro-4-methoxycarbonylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[3-Fluoro-4-(methoxycarbonyl)phenyl]pyridine-3-carboxylic acid
    • 4-(3-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95%
    • 1261900-52-0
    • 4-(3-FLUORO-4-METHOXYCARBONYLPHENYL)NICOTINIC ACID
    • DTXSID70692714
    • MFCD18323718
    • 4-(3-Fluoro-4-methoxycarbonylphenyl)nicotinic acid
    • Inchi: 1S/C14H10FNO4/c1-20-14(19)10-3-2-8(6-12(10)15)9-4-5-16-7-11(9)13(17)18/h2-7H,1H3,(H,17,18)
    • InChI Key: AWXNPFVVIODKGH-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)OC)C=CC(=C1)C1C=CN=CC=1C(=O)O

Computed Properties

  • Exact Mass: 275.05938596Da
  • Monoisotopic Mass: 275.05938596Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 76.5Ų
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